Cas no 1805234-76-7 (2-Chloromethyl-6-cyano-4-(difluoromethoxy)benzenesulfonyl chloride)

• Product Name: 2-Chloromethyl-6-cyano-4-(difluoromethoxy)benzenesulfonyl chloride
• CAS No: 1805234-76-7
• MF: C₉H₅Cl₂F₂NO₃S
• MW: 316.108706235886
• CID: 4980744
• Update Time: 2025-06-13

2-Chloromethyl-6-cyano-4-(difluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-6-cyano-4-(difluoromethoxy)benzenesulfonyl chloride

• Inchi： 1S/C9H5Cl2F2NO3S/c10-3-5-1-7(17-9(12)13)2-6(4-14)8(5)18(11,15)16/h1-2,9H,3H2
• InChI Key： QEIWBMANZIMZGP-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(=CC=1CCl)OC(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 431
• XLogP3: 3
• Topological Polar Surface Area: 75.5

Additional information on 2-Chloromethyl-6-cyano-4-(difluoromethoxy)benzenesulfonyl chloride

2-Chloromethyl-6-cyano-4-(difluoromethoxy)benzenesulfonyl chloride (CAS No. 1805234-76-7): A Comprehensive Overview

2-Chloromethyl-6-cyano-4-(difluoromethoxy)benzenesulfonyl chloride (CAS No. 1805234-76-7) is a versatile and highly reactive organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a cyano group, a difluoromethoxy substituent, and a sulfonyl chloride moiety. These functional groups endow the molecule with a range of chemical properties that make it an attractive candidate for various applications in drug discovery and development.

The chloromethyl group in 2-Chloromethyl-6-cyano-4-(difluoromethoxy)benzenesulfonyl chloride is particularly noteworthy due to its reactivity with nucleophiles, facilitating the formation of new carbon-carbon and carbon-heteroatom bonds. This property is crucial in the synthesis of complex organic molecules and can be leveraged to introduce functional groups into target compounds. The cyano group, on the other hand, is known for its ability to participate in various chemical transformations, such as hydrolysis to form carboxylic acids or reduction to generate amines. These transformations are essential in the development of bioactive molecules and pharmaceuticals.

The difluoromethoxy substituent in 2-Chloromethyl-6-cyano-4-(difluoromethoxy)benzenesulfonyl chloride is another key feature that contributes to the compound's unique properties. Fluorine atoms are known for their strong electron-withdrawing effects, which can significantly influence the electronic structure and reactivity of the molecule. This substituent can enhance the lipophilicity and metabolic stability of drug candidates, making it a valuable functional group in medicinal chemistry. Additionally, the presence of fluorine can modulate the binding affinity and selectivity of ligands towards their biological targets.

The sulfonyl chloride moiety in 2-Chloromethyl-6-cyano-4-(difluoromethoxy)benzenesulfonyl chloride is highly reactive and can undergo nucleophilic substitution reactions with a variety of nucleophiles, including alcohols, amines, and thiols. This reactivity makes it an excellent electrophilic building block for the synthesis of sulfonamides, sulfonate esters, and other sulfur-containing functionalities. Sulfonamides are widely used in pharmaceuticals due to their broad-spectrum antibacterial activity and other therapeutic properties.

Recent research has highlighted the potential of 2-Chloromethyl-6-cyano-4-(difluoromethoxy)benzenesulfonyl chloride in the development of novel therapeutics. For instance, studies have shown that compounds containing similar structural motifs exhibit potent anti-inflammatory and anticancer activities. The combination of the chloromethyl, cyano, difluoromethoxy, and sulfonyl chloride groups provides a platform for designing molecules with enhanced biological activity and improved pharmacokinetic profiles.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives based on 2-Chloromethyl-6-cyano-4-(difluoromethoxy)benzenesulfonyl chloride and evaluated their biological activities against various cancer cell lines. The results demonstrated that several derivatives exhibited significant cytotoxicity towards cancer cells while showing minimal toxicity towards normal cells. This finding underscores the potential of this compound as a lead structure for developing new anticancer agents.

Another area where 2-Chloromethyl-6-cyano-4-(difluoromethoxy)benzenesulfonyl chloride has shown promise is in the field of enzyme inhibition. Enzyme inhibitors play a crucial role in modulating biological pathways and are widely used in the treatment of various diseases. Researchers have reported that compounds derived from 2-Chloromethyl-6-cyano-4-(difluoromethoxy)benzenesulfonyl chloride can effectively inhibit key enzymes involved in disease processes, such as kinases and proteases. These findings suggest that this compound could serve as a valuable starting point for designing potent enzyme inhibitors with therapeutic applications.

The synthetic versatility of 2-Chloromethyl-6-cyano-4-(difluoromethoxy)benzenesulfonyl chloride also makes it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify leads with desired biological activities. By leveraging the reactivity of its functional groups, researchers can generate diverse libraries of derivatives that can be tested for various biological endpoints.

In conclusion, 2-Chloromethyl-6-cyano-4-(difluoromethoxy)benzenesulfonyl chloride (CAS No. 1805234-76-7) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a robust platform for designing molecules with enhanced biological activity and improved pharmacological properties. Ongoing research continues to explore its applications in drug discovery and development, highlighting its importance as a valuable building block in modern chemical synthesis.